3-Phenyl-2,1-benzoxazole-5-carbaldehyde
Overview
Description
3-Phenyl-2,1-benzoxazole-5-carbaldehyde is a chemical compound with the molecular formula C14H9NO2 . It has a molecular weight of 223.23 . The compound is solid in its physical form .
Synthesis Analysis
Benzoxazole, the core structure of 3-Phenyl-2,1-benzoxazole-5-carbaldehyde, is a significant member of the heteroarenes. It has been extensively used as a starting material for different mechanistic approaches in drug discovery . A variety of well-organized synthetic methodologies for benzoxazole using 2-aminophenol with aldehydes, ketones, acids, alcohols, isothiocyanates, ortho-esters, and alkynones under different reaction conditions and catalysts has been summarized .Molecular Structure Analysis
The InChI code for 3-Phenyl-2,1-benzoxazole-5-carbaldehyde is 1S/C14H9NO2/c16-9-10-6-7-13-12(8-10)14(17-15-13)11-4-2-1-3-5-11/h1-9H . This code provides a specific string of characters that represent the molecular structure of the compound.Chemical Reactions Analysis
The synthesis of benzoxazole derivatives has seen a large upsurge via different pathways . These pathways involve the use of 2-aminophenol with various reactants under different reaction conditions and catalysts .Physical And Chemical Properties Analysis
3-Phenyl-2,1-benzoxazole-5-carbaldehyde is a solid compound with a melting point range of 158 - 160 degrees .Scientific Research Applications
Antimicrobial Activity
Benzoxazole derivatives, including 3-Phenyl-2,1-benzoxazole-5-carbaldehyde, have been found to exhibit antimicrobial properties . This makes them potential candidates for the development of new antimicrobial drugs.
Antitumor Activity
Benzoxazole derivatives have also been found to exhibit antitumor properties . This suggests that 3-Phenyl-2,1-benzoxazole-5-carbaldehyde could potentially be used in cancer treatment.
Antioxidant Activity
Benzoxazole derivatives have been found to exhibit antioxidant properties . This means that 3-Phenyl-2,1-benzoxazole-5-carbaldehyde could potentially be used as an antioxidant.
Antiviral Activity
Benzoxazole derivatives have been found to exhibit antiviral properties . This suggests that 3-Phenyl-2,1-benzoxazole-5-carbaldehyde could potentially be used in the treatment of viral infections.
Antitubercular Activity
Benzoxazole derivatives have been found to exhibit antitubercular properties . This suggests that 3-Phenyl-2,1-benzoxazole-5-carbaldehyde could potentially be used in the treatment of tuberculosis.
Anthelmintic Activity
Benzoxazole derivatives have been found to exhibit anthelmintic properties . This suggests that 3-Phenyl-2,1-benzoxazole-5-carbaldehyde could potentially be used in the treatment of parasitic worm infections.
Safety and Hazards
The compound is associated with some safety hazards. The safety information includes pictograms GHS07 and the signal word “Warning”. Hazard statements include H302, H312, and H332 . Precautionary statements include P264, P270, P280, P301 + P312 + P330, P302 + P352 + P312, P363, P402 + P404, and P501 .
Mechanism of Action
- Examples include DNA topoisomerases, protein kinases, histone deacetylases, cyclooxygenases, and cholinesterases .
Target of Action
Mode of Action
Biochemical Pathways
Result of Action
properties
IUPAC Name |
3-phenyl-2,1-benzoxazole-5-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9NO2/c16-9-10-6-7-13-12(8-10)14(17-15-13)11-4-2-1-3-5-11/h1-9H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HBKIUYNVKNTXMD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=C3C=C(C=CC3=NO2)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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